Cas no 1235635-05-8 (7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide
• CAS No: 1235635-05-8
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 5799399
• Update Time: 2025-05-26

7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C14H13N3O4/c1-8-16-12(21-17-8)7-15-14(18)11-6-9-4-3-5-10(19-2)13(9)20-11/h3-6H,7H2,1-2H3,(H,15,18)
• InChI Key： NSNIMODZJVCHHL-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCC1ON=C(C)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide (CAS No: 1235635-05-8)

7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1235635-05-8, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a benzofuran core and an N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl substituent, makes it a structurally intriguing candidate for various pharmacological applications.

The benzofuran moiety is a well-known pharmacophore that is frequently encountered in medicinal chemistry due to its ability to interact with biological targets in a manner that promotes therapeutic effects. In particular, the 7-methoxy substituent on the benzofuran ring enhances its solubility and bioavailability, which are critical factors in the development of effective pharmaceutical agents. The oxadiazole ring system, another prominent feature of this compound, is known for its role in modulating biological pathways and has been extensively studied for its potential in treating a range of diseases.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug design. The 3-methyl-1,2,4-oxadiazol-5-yl group in this molecule not only contributes to its structural complexity but also imparts unique electronic properties that can influence its interactions with biological targets. This has led to increased interest in exploring the pharmacological potential of oxadiazole-containing compounds, particularly those that incorporate additional functional groups for enhanced activity.

In the context of current research, 7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide has been investigated for its potential role in modulating inflammatory pathways and inhibiting specific enzymes associated with various diseases. Studies have shown that compounds with similar structural motifs can exhibit anti-inflammatory properties by targeting key signaling pathways involved in inflammation. The combination of the benzofuran and oxadiazole moieties suggests that this compound may have dual mechanisms of action, making it a promising candidate for therapeutic intervention.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methoxy group at the 7-position of the benzofuran ring and the attachment of the N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl group are critical steps that must be executed with precision. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture.

Evaluation of the pharmacological properties of 7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide has revealed several interesting findings. Preclinical studies have demonstrated its ability to interact with target proteins in a manner that suggests potential therapeutic benefits. For instance, it has been shown to inhibit enzymes involved in pain signaling and inflammation, which could make it valuable in the treatment of chronic inflammatory conditions. Additionally, its interaction with other biological targets has been explored for possible applications in neurodegenerative diseases and cancer.

The chemical stability and metabolic profile of this compound are also important considerations in its development as a potential drug candidate. Research has focused on understanding how the molecule behaves within biological systems and how it is metabolized over time. This information is crucial for optimizing dosing regimens and predicting potential side effects. Advanced computational methods have been used to model the interactions between this compound and biological targets, providing insights into its mechanism of action.

In conclusion, 7-methoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-benzofuran-2-carboxamide (CAS No: 1235635-05-8) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug development, particularly in areas such as inflammation management and enzyme inhibition. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that additional derivatives will be synthesized and evaluated for their potential benefits.